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Compound of Interest

Compound Name:
3-bromo-7-chloro-1-

benzothiophene

Cat. No.: B6234257 Get Quote

CAS Number: 17512-61-7

This technical guide provides a comprehensive overview of 3-(Bromomethyl)-7-chloro-1-

benzothiophene, a key intermediate in pharmaceutical synthesis. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties
3-(Bromomethyl)-7-chloro-1-benzothiophene is a halogenated benzothiophene derivative.[1] Its

structure, featuring a bromomethyl group and a chloro substituent on the benzothiophene

scaffold, makes it a versatile reagent in organic synthesis.[2]
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Property Value Reference

Molecular Formula C₉H₆BrClS [2][3]

Molecular Weight 261.57 g/mol [2][4]

CAS Number 17512-61-7 [2][3][5]

Appearance
White to light yellow crystalline

powder or off-white solid
[2][5]

Melting Point 84-87 °C [2]

Boiling Point 345.5 ± 27.0 °C at 760 mmHg [3][5]

Density 1.7 ± 0.1 g/cm³ [3][5]

Solubility
Chloroform (Slightly), Methanol

(Slightly, Sonicated)
[6]

Purity ≥ 98% (HPLC) [2]

Storage Store at 0-8 °C [2][6]

Synthesis Protocol
The primary synthesis route for 3-(bromomethyl)-7-chloro-1-benzothiophene involves the

bromination of 3-methyl-7-chlorobenzo[b]thiophene.[1][7] The use of a linear alkane solvent like

n-heptane is favored over environmentally hazardous solvents such as carbon tetrachloride.[1]

Experimental Protocol: Bromination of 3-methyl-7-
chlorobenzo[b]thiophene[7]
Materials:

3-methyl-7-chlorobenzo[b]thiophene (29.3g)

n-heptane (230g)

Benzoyl peroxide (1.76g)
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N-bromosuccinimide (NBS) (29.89g)

Reaction flask

200W bulb for irradiation

Stirring apparatus

Heating mantle

Procedure:

Add 230g of n-heptane and 29.3g of 3-methyl-7-chlorobenzo[b]thiophene to a reaction flask.

Begin irradiation of the flask with a 200W bulb.

While stirring, add 1.76g of benzoyl peroxide to the mixture.

Heat the reaction flask to boiling.

Add 29.89g of N-bromosuccinimide in batches.

Continue stirring the reaction under boiling conditions for 4 hours after the complete addition

of NBS.

Monitor the reaction progress using an appropriate analytical method (e.g., TLC or HPLC).

Upon completion, the product can be isolated and purified using standard techniques. This

process has a reported molar yield of 58% and a purity of 98.2% as determined by HPLC.[1]
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Reaction Setup

Reaction Conditions

Result

3-methyl-7-chlorobenzo[b]thiophene (29.3g)
n-heptane (230g)

Reaction Flask

Benzoyl Peroxide (1.76g)

add while stirring

Irradiate with 200W bulb

Heat to boiling

Add NBS in batches

N-bromosuccinimide (29.89g)

Stir at boiling for 4 hours

3-(Bromomethyl)-7-chloro-1-benzothiophene

Molar Yield: 58%
Purity (HPLC): 98.2%

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Bromomethyl)-7-chloro-1-benzothiophene.
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Applications in Drug Development
3-(Bromomethyl)-7-chloro-1-benzothiophene is a crucial intermediate in the pharmaceutical

industry, particularly in the synthesis of antifungal agents.[2][5] Its chemical structure is a key

component for creating bioactive compounds that target specific biological pathways.[2]

Antifungal Agents: It serves as an intermediate in the preparation of imidazole antifungal

agents.[5][6] A notable example is its use in the synthesis of Sertaconazole, where it is listed

as "Sertaconazole impurity B".[5][6]

Drug Discovery: The benzothiophene core is recognized as a privileged structure in drug

discovery due to its wide range of biological activities.[8] Derivatives have been explored for

antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[8] The reactivity

of the bromomethyl group allows for further functionalization, enabling the creation of diverse

libraries of compounds for screening.[2]

Chemical Biology Research: This compound is also utilized in chemical biology to probe and

understand molecular-level biological processes, which can inform the development of

innovative therapeutic strategies.[2]
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Caption: Applications of 3-(Bromomethyl)-7-chloro-1-benzothiophene.

Safety and Handling
Proper safety precautions must be observed when handling 3-(Bromomethyl)-7-chloro-1-

benzothiophene. The following information is summarized from available safety data sheets.[9]

Hazard Statement Precautionary Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse eyes with pure water for at least 15

minutes and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Fire Fighting

Use dry chemical, carbon dioxide, or alcohol-

resistant foam. Wear self-contained breathing

apparatus if necessary.

Accidental Release

Avoid dust formation and contact with skin and

eyes. Use personal protective equipment,

including chemical-impermeable gloves. Ensure

adequate ventilation and remove all sources of

ignition. Prevent entry into drains.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
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Skin Protection: Wear chemical-impermeable gloves and protective clothing to prevent skin

exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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